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Compound of Interest

Compound Name: Fireshield C2

CAS No.: 58910-85-3

Cat. No.: B565049 Get Quote

Executive Summary
This technical guide analyzes the Fireshield Intumescent Coating System, specifically focusing

on its formulation logic and application protocols for ISO 12944 Corrosivity Category C2 (Low

Corrosivity) environments. While "Fireshield" refers to a proprietary family of intumescent

coatings (e.g., Steel 1001, Timberclear), the "C2" designation is the critical engineering

variable, defining the system's stability requirements in interior environments with low pollution

and controlled humidity (e.g., schools, offices, depots).

For researchers and formulation scientists, this system represents a complex stimuli-

responsive material. Much like a controlled-release drug delivery system, the coating remains

inert until triggered by a specific thermal threshold, initiating a rapid, multi-stage chemical

cascade to generate an insulating carbonaceous char.

Molecular Mechanism: The Intumescent Triad
The core efficacy of Fireshield relies on a "prodrug-like" activation mechanism. The formulation

contains three inactive precursors that react only upon exposure to temperatures exceeding

200°C. This is not a passive barrier; it is a reactive chemical reactor painted onto a substrate.

The Chemical Cascade
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The system functions through the interaction of three primary components (The Intumescent

Triad):

Acid Source (Catalyst): Typically Ammonium Polyphosphate (APP).

Carbon Source (Char Former): Typically Pentaerythritol (PER) or Dipentaerythritol.

Spumific Agent (Blowing Agent): Typically Melamine.

Upon thermal triggering, the kinetics follow a strict sequential pathway to ensure the char foam

is stable and adherent.

Mechanism Visualization
The following diagram illustrates the sequential reaction pathway required for successful char

formation.
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Figure 1: The Intumescent Reaction Cascade. Note the critical synchronization between

esterification (char skeleton formation) and gas release (expansion).

The "C2" Environmental Specification
In industrial coating specifications (ISO 12944-2), C2 refers to Low Corrosivity environments.

Understanding this is crucial for formulation scientists because it dictates the hydrophobic
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requirements of the binder system.

C2 Environment Definition
Atmosphere: Low pollution. Mostly rural areas or unheated buildings where condensation

may occur.

Interior: Heated buildings with clean atmospheres (offices, shops, schools, hotels).

Humidity: Occasional condensation permitted, but generally dry.

Formulation Challenges for C2
Intumescent salts (APP) are inherently hygroscopic. In high humidity (C3-C5 environments),

water migrates into the coating, solubilizing the acid source and rendering the system inert

("blooming").

Fireshield C2 Solution: Uses a specialized acrylic copolymer binder with a tight cross-linking

density to prevent moisture ingress while allowing the char to expand during a fire.

Topcoat Requirement: In C2 zones, a topcoat is often optional for corrosion but mandatory

for aesthetic and encapsulation purposes to protect the hygroscopic actives.

Application Protocol: The "Dosing" Regimen
To ensure the "drug" (fire retardant) is delivered effectively, the application must follow a

validated protocol.[1] This is a self-validating system where film thickness directly correlates to

protection time (Fire Resistance Level - FRL).

Surface Preparation & Priming
The substrate must be chemically neutral to prevent reaction with the intumescent base.

Steel: Blast clean to Sa 2.5 (ISO 8501-1).

Timber: Must be clean, dry, and free of oils/waxes.

Primer: Use only compatible primers (e.g., Fireshield approved alkyd or epoxy). Zinc-rich

primers must be sealed with a tie-coat to prevent zinc salts from deactivating the
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intumescent acid source.
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Figure 2: Validated Application Workflow for C2 Compliance. Note the dual QC points for film

thickness.

Calculating Dosage (Loading Factor)
The "dose" of the retardant is measured in microns of Wet Film Thickness (WFT).

Formula:

Example: If the required Dry Film Thickness (DFT) for 60-minute protection is 450μm, and

the product (e.g., Fireshield Steel 1001) has 70% volume solids:

Performance Data & Specifications
The following table summarizes the typical performance metrics for Fireshield systems in C2

environments compared to higher corrosivity zones.
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Parameter
Fireshield C2
Specification
(Interior)

High Corrosivity
(C4/C5)

Formulation
Implication

Binder Chemistry Vinyl Acetate / Acrylic Epoxy / Urethane

C2 binders prioritize

cost/flow; C5 binders

prioritize

hydrophobicity.

Solids Content ~70-75% >90%

Higher solids reduce

solvent emission

(VOCs) in indoor C2

zones.

Hygroscopicity Moderate Tolerance Zero Tolerance

C2 formulations can

use standard APP; C5

requires encapsulated

APP.

Topcoat
Recommended

(Aesthetic)

Mandatory

(Protective)

C2 topcoat prevents

dust accumulation and

minor humidity

ingress.

Fire Rating
Group 1 or 2 (Timber)

/ 30-60 min (Steel)
60-120 min

C2 zones (offices)

typically require lower

FRLs than industrial

plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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